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Compound of Interest

Compound Name: (8,5-Dimethylpyridin-2-yl)methanol

Cat. No.: B139157

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of (3,5-
Dimethylpyridin-2-yl)methanol. The information is intended to ensure the integrity of the
compound and the safety of laboratory personnel.

Chemical and Physical Properties

(3,5-Dimethylpyridin-2-yl)methanol is a pyridine derivative. While specific quantitative data
for this compound is not extensively published, data for the closely related analogue, (4-
Methoxy-3,5-dimethylpyridin-2-yl)methanol, can provide some useful estimations. It is crucial to
handle this compound with care, assuming it may share similar hazard profiles with its
analogue.
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Property Value Reference
Molecular Formula CsH11NO [1]
Molecular Weight 137.18 g/mol [1]

Assumed to be a solid,
Appearance potentially a white to light [2]

brown powder or crystal.

Data not available. Assumed to
B be slightly soluble in
Solubility , [3]
chloroform based on its

analogue.

Store in a dry, cool, and well-
ventilated place. For long-term

Storage Temperature stability, refrigeration at 2-8°C [3]
is recommended, similar to its

methoxy-analogue.

inChi K Data not available for the
n e
Y specific compound.

Safety and Hazards

(3,5-Dimethylpyridin-2-yl)methanol is classified with the following hazards based on data
from its analogue:

o Skin Irritation (Category 2)[4]

» Eye Irritation (Category 2)[4]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation[4]
Precautionary Statements:

e Prevention:

o Avoid breathing dust/fume/gas/mist/vapors/spray.[5]
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o Wash skin thoroughly after handling.[5]
o Use only outdoors or in a well-ventilated area.[5]

o Wear protective gloves/protective clothing/eye protection/face protection.[5]

e Response:

o If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it before reuse.[5]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[5]

o If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[5]

e Storage:
o Store in a well-ventilated place. Keep container tightly closed.[5]
o Store locked up.[5]
» Disposal:
o Dispose of contents/container to an approved waste disposal plant.[5]

Handling and Storage Procedures

Proper handling and storage are critical to maintain the stability and purity of (3,5-
Dimethylpyridin-2-yl)methanol and to ensure the safety of personnel.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[3]
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» Skin Protection: Wear impervious, flame-resistant protective clothing. Handle with gloves that
have been inspected prior to use. Use proper glove removal technique to avoid skin contact.

[3]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with appropriate cartridges.[3]

Handling

e Handle in a well-ventilated place, preferably within a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools to prevent ignition.[3]

Take measures to prevent the buildup of electrostatic charge.[4]

Avoid contact with skin and eyes.[3]

Wash hands thoroughly after handling.[6]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
e For long-term storage, refrigeration at 2-8°C is recommended.[6]

» To prevent oxidation, especially for long-term storage, consider storing under an inert
atmosphere (e.g., argon or nitrogen).[6]

o Protect from light by using an opaque or amber-colored container.[6]

e The compound may be hygroscopic; therefore, prevent moisture absorption by ensuring the
container is tightly sealed.[6]

o Store away from incompatible materials such as acids, acid chlorides, acid anhydrides, and
oxidizing agents.[6]
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Experimental Protocols

While specific experimental protocols for the use of (3,5-Dimethylpyridin-2-yl)methanol are
not readily available in the searched literature, a protocol for a forced degradation study of its
methoxy-analogue is provided below. This can be adapted to assess the stability of (3,5-
Dimethylpyridin-2-yl)methanol under various stress conditions.

Protocol for Forced Degradation Study

This protocol is designed to identify potential degradation products and pathways.
1. Preparation of Stock Solution:

e Prepare a stock solution of (3,5-Dimethylpyridin-2-yl)methanol in a suitable solvent (e.g.,
acetonitrile or methanol) at a concentration of 1 mg/mL.[6]

2. Application of Stress Conditions:

e Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCI. Heat at 60°C for 24
hours.[6]

e Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Heat at 60°C for 24
hours.[6]

» Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.
Keep at room temperature for 24 hours.[6]

» Thermal Degradation: Place the solid compound in an oven at a suitable temperature (e.g.,
60°C) for 48 hours.

» Photodegradation: Expose the solid compound to UV light (e.g., 254 nm) for 48 hours.[6]

3. Sample Analysis:

» After the specified stress period, neutralize the acidic and basic samples.[6]

 Dilute all samples to a suitable concentration for analysis.[6]

» Analyze the samples using a stability-indicating HPLC method. A reverse-phase C18 column
with UV detection is a common starting point.[6]

4. Data Analysis:

o Compare the chromatograms of the stressed samples with that of an unstressed control
sample.
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« |dentify and quantify any degradation products that have formed.[6]
e Mass spectrometry (LC-MS) can be used to determine the structure of the degradation
products.[6]

Potential Degradation Pathways

Based on the structure of pyridinemethanol compounds, the following degradation pathways
are likely:

o Oxidation: The pyridine nitrogen can be oxidized to the corresponding N-oxide. The
hydroxymethyl group can be oxidized to an aldehyde or a carboxylic acid.[6]

o Photodegradation: Exposure to UV light may induce degradation of the pyridine ring.[6]

Workflow and Diagrams
Safe Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of (3,5-
Dimethylpyridin-2-yl)methanol.
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Receiving (3,5-Dimethylpyridin-2-yl)methanol
Storage Procedures

Store in Cool, Dry, Well-Ventilated Area

Prepare for Handling
Handling Procedures

Protect from Light | Keep Container Tightly Sealed

Consider Inert Atmosphere (Long-Term)

Spill & Disposal

= o

Click to download full resolution via product page

Caption: Workflow for safe handling and storage.

Potential Degradation Pathway Logic

The following diagram illustrates the potential degradation pathways for (3,5-Dimethylpyridin-
2-yl)methanol under various stress conditions.
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Caption: Potential degradation pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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